N-1-naphthyl-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide

• IUPAC Name: N-naphthalen-1-yl-2-(3-nitro-1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C14H11N5O3/c20-13(8-18-9-15-14(17-18)19(21)22)16-12-7-3-5-10-4-1-2-6-11(10)12/h1-7,9H,8H2,(H,16,20)
• InChI Key: OBOGIKSAGOBCSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)CN3C=NC(=N3)[N+](=O)[O-]
• Molecular Formula: C14H11N5O3
• Molecular Weight: 297.27 g/mol

Description

N-1-naphthyl-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as NTAA, and it has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of NTAA is not fully understood. However, it is believed that the compound acts as a chelating agent, binding to metal ions and forming a complex. This complex can then be detected using fluorescence spectroscopy.
Biochemical and Physiological Effects:
NTAA has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that NTAA can inhibit the growth of cancer cells, indicating its potential as an anti-cancer agent. Additionally, NTAA has been shown to have antioxidant properties, which may be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using NTAA in lab experiments is its high selectivity and sensitivity towards metal ions. This property makes it a valuable tool for the detection and quantification of metal ions in biological samples. However, one of the limitations of using NTAA is that it requires specialized equipment and expertise to perform the experiments accurately.

Future Directions

There are many future directions for the study of NTAA. One potential area of interest is the development of new fluorescent probes based on the structure of NTAA. Additionally, further studies are needed to fully understand the mechanism of action of NTAA and its potential applications in the treatment of various diseases. Finally, more research is needed to optimize the synthesis of NTAA to yield higher purity and yield.

Synthesis Methods

The synthesis of NTAA involves the reaction of 3-nitro-1H-1,2,4-triazole with 1-naphthylamine in the presence of acetic anhydride. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography. This method of synthesis has been optimized to yield high purity and high yield of NTAA.

Scientific Research Applications

NTAA has been extensively studied for its potential applications in scientific research. One of the primary areas of interest is its use as a fluorescent probe for the detection of metal ions. NTAA has been shown to have high selectivity and sensitivity towards metal ions such as copper, zinc, and iron. This property makes it a valuable tool for the detection and quantification of metal ions in biological samples.